2-(3-nitro-1H-1,2,4-triazol-1-yl)-5-vinylbenzonitrile

• IUPAC Name: 5-ethenyl-2-(3-nitro-1,2,4-triazol-1-yl)benzonitrile
• InChI: InChI=1S/C11H7N5O2/c1-2-8-3-4-10(9(5-8)6-12)15-7-13-11(14-15)16(17)18/h2-5,7H,1H2
• InChI Key: UZKJXGFFUYCJKP-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC(=C(C=C1)N2C=NC(=N2)[N+](=O)[O-])C#N
• Molecular Formula: C11H7N5O2
• Molecular Weight: 241.21 g/mol
• CAS No.: 1416980-83-0

Description

2-(3-nitro-1H-1,2,4-triazol-1-yl)-5-vinylbenzonitrile is a useful research compound. Its molecular formula is C11H7N5O2 and its molecular weight is 241.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 5-formyl-2-(3-nitro-1H-1,2,4-triazol-1-yl)benzonitrile (0.36 g, 1.49 mmol) in 1,4-dioxane (25 mL), were added K2CO3 (0.3 g, 2.2 mmol) and methyl triphenyl phosphonium bromide (0.63 g, 1.79 mmol). The resultant reaction mixture was heated to 100° C. for 18 h. After completion of the reaction (TLC), the reaction mixture was cooled to room temperature and filtered and the obtained filtrate was concentrated under reduced pressure. Purification by flash chromatography (SiO2, 100-200 mesh; 25-30% EtOAc in petroleum ether) to afford the title compound as a solid (0.25 g, 70%): mp 103-105° C.; 1H NMR (400 MHz, DMSO-d6) δ 9.50 (s, 1H), 8.34 (m, 1H), 7.98 (d, J=7.8 Hz, 1H), 7.68 (d, J=7.8 Hz, 1H), 6.87 (m, 1H), 6.20 (d, J=15.7 Hz, 1H), 5.56 (d, J=11.8 Hz, 1H); ESIMS m/z 240.27 ([M−H]−); IR (thin film) 2240, 1514, 1312 cm−1.